7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C16H12N4O/c1-21-15-6-3-12(4-7-15)2-5-14-8-9-18-16-13(10-17)11-19-20(14)16/h2-9,11H,1H3/b5-2-
• InChI Key: UREZKDMCGZKCHE-DJWKRKHSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=CC=NC3=C(C=NN23)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\C2=CC=NC3=C(C=NN23)C#N
• Molecular Formula: C16H12N4O
• Molecular Weight: 276.29 g/mol

Description

Synthesis Analysis

The synthesis of similar pyrazolo[1,5-a]pyrimidine derivatives involves the reaction of 2-cyanopyrazolo[1,5-a]pyrimidine derivative with some aromatic aldehydes, arenediazonium salts, hydrazine hydrate, and guanidine hydrochloride. The structure of the newly synthesized compounds is confirmed by spectroscopic data.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines can be modified by simple aromatic substitution reactions such as nitration, halogenation, and formylation. Suitable functional groups can be incorporated at positions 2 and 5–7 during the fused-ring construction and at position 3 via functionalization and post-functionalization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazolo[1,5-a]pyrimidines include the reaction of 2-cyanopyrazolo[1,5-a]pyrimidine derivative with some aromatic aldehydes, arenediazonium salts, hydrazine hydrate, and guanidine hydrochloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can be tuned by the addition of electron-donating groups (EDGs) at position 7 on the fused ring. This improves both the absorption and emission behaviors. Pyrazolo[1,5-a]pyrimidines bearing simple aryl groups allow good solid-state emission intensities.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• PPs have gained attention as strategic compounds for optical applications. They offer several advantages:
  • .

Neuroprotection

• A specific derivative of PP , Compound I , has been found to reduce MPTP-induced cell death. .

Future Directions

The future directions for research on “7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile” and similar compounds could involve further exploration of their potential applications in various fields. For instance, pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications. They could also potentially be developed as neuroprotective and anti-neuroinflammatory agents.